Cas no 853645-22-4 (Pyridoxal 5-Phosphate Hydrate)

• Product Name: Pyridoxal 5-Phosphate Hydrate
• CAS No: 853645-22-4
• MF: C₈H₁₂NO₇P
• MW: 265.157143592834
• MDL: MFCD00006333
• CID: 69014
• PubChem ID: 24899020
• Update Time: 2025-11-02

Pyridoxal 5-Phosphate Hydrate Chemical and Physical Properties

Names and Identifiers

• Pyridoxal 5'-phosphate
• 3-Hydroxy-2-methyl-5-([phosphonooxy]methyl)-4-pyridinecarboxaldehyde
• Pyridoxal 5′-phosphate hydrate
• (4-Formyl-5-hydroxy-6-methylpyridin-3-yl)methyl dihydrogen phosphate
• Pyridoxal 5’-phosphate
• PYRIDOXAL 5'-PHOSPHATE HYDRATE
• Codecarboxylase
• PLP
• Pyridoxal 5-phosphate
• Pyridoxal phosphate
• Pyridoxal 5′-phosphate monohydrate
• 4-Pyridinecarboxaldehyde, 3-hydroxy-2-methyl-5-[(phosphonooxy)methyl]-, hydrate (9CI)
• Pyridoxal 5-Phosphate Hydrate

• MDL： MFCD00006333
• Inchi： 1S/C8H10NO6P.H2O/c1-5-8(11)7(3-10)6(2-9-5)4-15-16(12,13)14;/h2-3,11H,4H2,1H3,(H2,12,13,14);1H2
• InChI Key： CEEQUQSGVRRXQI-UHFFFAOYSA-N
• SMILES： O=CC1C(COP(O)(O)=O)=CN=C(C)C=1O.O

Computed Properties

• Exact Mass: 247.02500
• Monoisotopic Mass: 247.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117A^2

Experimental Properties

• Density: 1.638
• Melting Point: 140-143 °C
• Boiling Point: 565.746°C at 760 mmHg
• Flash Point: 295.952 °C
• PSA: 126.76000
• LogP: 0.51740

Pyridoxal 5-Phosphate Hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Other Chemical Reagents

Additional information on Pyridoxal 5-Phosphate Hydrate

Pyridoxal 5-Phosphate Hydrate (CAS No. 853645-22-4): A Comprehensive Guide to Its Properties, Applications, and Health Benefits

Pyridoxal 5-Phosphate Hydrate (PLP), with CAS No. 853645-22-4, is the biologically active form of vitamin B6, playing a pivotal role in numerous enzymatic reactions in the human body. This compound, often referred to as PLP Hydrate, is a coenzyme essential for amino acid metabolism, neurotransmitter synthesis, and hemoglobin production. Its unique chemical structure and versatility make it a subject of intense research in biochemistry, nutrition, and pharmaceuticals.

The growing interest in Pyridoxal 5-Phosphate Hydrate stems from its potential to address modern health concerns, such as metabolic disorders, cognitive decline, and cardiovascular health. Searches for "PLP benefits" or "Pyridoxal 5-Phosphate supplements" have surged, reflecting consumer demand for evidence-based nutraceuticals. Unlike inactive vitamin B6 forms (e.g., pyridoxine), PLP Hydrate is readily utilized by the body, making it a preferred choice for formulations targeting cellular energy and neurological support.

From a biochemical perspective, CAS No. 853645-22-4 represents a phosphorylated derivative of pyridoxal, featuring a hydrated crystalline structure. This molecular configuration enhances its solubility and stability, critical for industrial applications in dietary supplements and fortified foods. Researchers also explore its role in mitigating homocysteine levels—a hotspot topic linked to heart health—further driving its popularity in preventive medicine.

In the nutraceutical industry, Pyridoxal 5-Phosphate Hydrate is prized for its bioavailability. Studies comparing "PLP vs. pyridoxine absorption" highlight its superior efficacy, especially in individuals with compromised enzyme pathways. This aligns with current trends favoring personalized nutrition, where bioactive compounds like PLP Hydrate cater to specific metabolic needs, such as supporting mitochondrial function or reducing oxidative stress.

Beyond human health, CAS No. 853645-22-4 finds applications in animal feed and biotechnology. Its involvement in over 160 enzymatic reactions underscores its versatility, from enhancing livestock growth to optimizing microbial fermentation processes. As sustainability gains traction, PLP-enriched feed additives are explored for improving protein utilization, reducing environmental waste.

Quality control of Pyridoxal 5-Phosphate Hydrate is paramount, given its sensitivity to light and humidity. Manufacturers adhere to stringent protocols, leveraging advanced analytical techniques like HPLC to ensure purity. Consumers searching for "high-quality PLP supplements" should prioritize products with third-party testing, as degradation can diminish efficacy.

In conclusion, Pyridoxal 5-Phosphate Hydrate (CAS No. 853645-22-4) stands at the intersection of science and wellness. Its multifaceted applications—from clinical therapeutics to functional foods—reflect evolving health paradigms. As research continues to uncover its potential, PLP Hydrate remains a cornerstone of modern nutritional science, answering the demand for precision and performance in bioactive ingredients.